(3R)-1-(3-amino-4,4-dimethylpentanoyl)piperidine-3-carboxylic acid

• IUPAC Name: (3R)-1-(3-amino-4,4-dimethylpentanoyl)piperidine-3-carboxylic acid
• InChI: InChI=1S/C13H24N2O3/c1-13(2,3)10(14)7-11(16)15-6-4-5-9(8-15)12(17)18/h9-10H,4-8,14H2,1-3H3,(H,17,18)/t9-,10?/m1/s1
• InChI Key: XKTQVRIUZQTRRZ-YHMJZVADSA-N
• Canonical SMILES: CC(C)(C)C(CC(=O)N1CCCC(C1)C(=O)O)N
• Isomeric SMILES: CC(C)(C)C(CC(=O)N1CCC[C@H](C1)C(=O)O)N
• Molecular Formula: C13H24N2O3
• Molecular Weight: 256.34 g/mol

Description

(3R)-1-(3-amino-4,4-dimethylpentanoyl)piperidine-3-carboxylic acid is a compound that is commonly referred to as ADX-71441. It is a potent and selective positive allosteric modulator of the GABAB receptor. The GABAB receptor is a type of receptor that is found in the central nervous system and is involved in the regulation of neurotransmitter release, neuronal excitability, and synaptic plasticity.

Mechanism of Action

ADX-71441 acts as a positive allosteric modulator of the GABAB receptor. This means that it binds to a site on the receptor that is distinct from the site where the neurotransmitter GABA binds, and enhances the ability of GABA to activate the receptor. Activation of the GABAB receptor leads to a range of downstream effects, including the inhibition of neurotransmitter release and the modulation of ion channels.
Biochemical and Physiological Effects:
The biochemical and physiological effects of ADX-71441 are primarily mediated through its action on the GABAB receptor. Activation of this receptor leads to the inhibition of neurotransmitter release, which can have a range of effects on neuronal excitability and synaptic plasticity. ADX-71441 has been shown to have anxiolytic, antidepressant, and antipsychotic effects in animal models, and has also been investigated for its potential in the treatment of addiction and pain.

Advantages and Limitations for Lab Experiments

One of the main advantages of using ADX-71441 in lab experiments is its high potency and selectivity for the GABAB receptor. This makes it a useful tool for investigating the role of this receptor in various physiological and pathological processes. However, one limitation of using ADX-71441 is that it is a relatively new compound, and its long-term effects and safety profile are not yet fully understood.

Future Directions

There are several potential future directions for research on ADX-71441. One area of interest is its potential as a therapeutic agent for addiction and pain. Another potential direction is the investigation of its effects on synaptic plasticity and learning and memory. Additionally, further research is needed to fully understand the safety profile and long-term effects of ADX-71441.

Synthesis Methods

The synthesis of ADX-71441 involves the reaction of 3-amino-4,4-dimethylpentanoic acid with piperidine-3-carboxylic acid in the presence of a coupling agent such as EDCI or HATU. The reaction is carried out in a suitable solvent such as DMF or DMSO and is typically heated to a temperature of around 50-60°C for several hours. The resulting product is then purified using standard chromatographic techniques.

Scientific Research Applications

ADX-71441 has been the subject of extensive scientific research due to its potential as a therapeutic agent for a range of neurological and psychiatric disorders. It has been shown to have anxiolytic, antidepressant, and antipsychotic effects in animal models, and has also been investigated for its potential in the treatment of addiction and pain.